Cas no 41764-14-1 (1H-Isoindole-1,3(2H)-dione,2-(3-methylbutyl)-)

• Product name: 1H-Isoindole-1,3(2H)-dione,2-(3-methylbutyl)-
• CAS No: 41764-14-1
• MF: C₁₃H₁₅NO₂
• MW: 217.2637
• CID: 332051
• PubChem ID: 39033

1H-Isoindole-1,3(2H)-dione,2-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-(3-methylbutyl)-
• 2-(3-methylbutyl)isoindole-1,3-dione
• N-isoamylphthalamide
• N-Isoamylphthalimide
• N-isopentyl-phthalimide
• NSC 68528
• SCHEMBL7524646
• 2-(3-methyl-butyl)-isoindole-1,3-dione
• 41764-14-1
• BRN 0008656
• AI3-05658
• 1H-ISOINDOLE-1,3(2H)-DIONE, 2-(3-METHYLBUTYL)-
• DTXSID90194588
• NSC-68528
• NSC68528
• 2-(3-Methylbutyl)-1H-isoindole-1,3(2H)-dione
• 2-isopentylisoindoline-1,3-dione
• AKOS005379032
• 0-21-00-00464 (Beilstein Handbook Reference)

• Inchi： InChI=1S/C13H15NO2/c1-9(2)7-8-14-12(15)10-5-3-4-6-11(10)13(14)16/h3-6,9H,7-8H2,1-2H3
• InChI Key： OXMDWHVDKVTUQL-UHFFFAOYSA-N
• SMILES： CC(CCN1C(=O)C2=CC=CC=C2C1=O)C

Computed Properties

• Exact Mass: 217.11000
• Monoisotopic Mass: 217.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• XLogP3: 3.2

Experimental Properties

• Density: 1.143
• Boiling Point: 318.6°Cat760mmHg
• Flash Point: 131°C
• Refractive Index: 1.553
• PSA: 37.38000
• LogP: 2.26660